Protirelin Acetate
Protirelin Acetate
Protirelin Acetate is a thyrotropin-releasing hormone, stimulating the release of thyrotropin and prolactin from the anterior pituitary.
Brand Name:
Vulcanchem
CAS No.:
120876-23-5
VCID:
VC0540447
InChI:
InChI=1S/2C16H22N6O4.3C2H4O2/c2*17-14(24)12-2-1-5-22(12)16(26)11(6-9-7-18-8-19-9)21-15(25)10-3-4-13(23)20-10;3*1-2(3)4/h2*7-8,10-12H,1-6H2,(H2,17,24)(H,18,19)(H,20,23)(H,21,25);3*1H3,(H,3,4)
SMILES:
CC(O)=O.CC(O)=O.CC(O)=O.O=C(C(NC(C1CCC(N1)=O)=O)CC2=CN=CN2)N3C(C(N)=O)CCC3.O=C(C(NC(C4CCC(N4)=O)=O)CC5=CN=CN5)N6C(C(N)=O)CCC6
Molecular Formula:
C38H56N12O14
Molecular Weight:
904.93
Protirelin Acetate
CAS No.: 120876-23-5
Inhibitors
VCID: VC0540447
Molecular Formula: C38H56N12O14
Molecular Weight: 904.93
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 120876-23-5 |
---|---|
Product Name | Protirelin Acetate |
Molecular Formula | C38H56N12O14 |
Molecular Weight | 904.93 |
IUPAC Name | N-(1-(2-carbamoylpyrrolidin-1-yl)-3-(1H-imidazol-5-yl)-1-oxopropan-2-yl)-5-oxopyrrolidine-2-carboxamide sesquiacetate |
Standard InChI | InChI=1S/2C16H22N6O4.3C2H4O2/c2*17-14(24)12-2-1-5-22(12)16(26)11(6-9-7-18-8-19-9)21-15(25)10-3-4-13(23)20-10;3*1-2(3)4/h2*7-8,10-12H,1-6H2,(H2,17,24)(H,18,19)(H,20,23)(H,21,25);3*1H3,(H,3,4) |
Standard InChIKey | FCUSEANSBYKTPA-UHFFFAOYSA-N |
SMILES | CC(O)=O.CC(O)=O.CC(O)=O.O=C(C(NC(C1CCC(N1)=O)=O)CC2=CN=CN2)N3C(C(N)=O)CCC3.O=C(C(NC(C4CCC(N4)=O)=O)CC5=CN=CN5)N6C(C(N)=O)CCC6 |
Appearance | Solid powder |
Description | Protirelin Acetate is a thyrotropin-releasing hormone, stimulating the release of thyrotropin and prolactin from the anterior pituitary. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >3 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | Protirelin Acetate; Thyrotropin-releasing hormone; TRF Acetate; TRH Acetate; TSH-RF Acetate; |
Reference | 1: Hulchiy M, Zhang H, Cline JM, Hirschberg AL, Sahlin L. Receptors for thyrotropin-releasing hormone, thyroid-stimulating hormone, and thyroid hormones in the macaque uterus: effects of long-term sex hormone treatment. Menopause. 2012 Nov;19(11):1253-9. doi: 10.1097/gme.0b013e318252e450. PubMed PMID: 22713859. 2: Beijerink NJ, Bhatti SF, Okkens AC, Dieleman SJ, Mol JA, Duchateau L, Van Ham LM, Kooistra HS. Adenohypophyseal function in bitches treated with medroxyprogesterone acetate. Domest Anim Endocrinol. 2007 Feb;32(2):63-78. Epub 2006 Jan 18. PubMed PMID: 16455223. 3: Cote-Vélez A, Pérez-Martínez L, Díaz-Gallardo MY, Pérez-Monter C, Carreón-Rodríguez A, Charli JL, Joseph-Bravo P. Dexamethasone represses cAMP rapid upregulation of TRH gene transcription: identification of a composite glucocorticoid response element and a cAMP response element in TRH promoter. J Mol Endocrinol. 2005 Feb;34(1):177-97. PubMed PMID: 15691887. 4: Kim DS, Yoon MS, Kim TW, Han JS. Thyrotropin-releasing hormone increases phospholipase D activity through stimulation of protein kinase C in GH3 cells. Endocrine. 2004 Feb;23(1):33-8. PubMed PMID: 15034194. 5: Kobayashi W, Miyase T, Sano M, Umehara K, Warashina T, Noguchi H. Prolyl endopeptidase inhibitors from the roots of Lindera strychnifolia F. Vill. Biol Pharm Bull. 2002 Aug;25(8):1049-52. PubMed PMID: 12186408. 6: Lieste JR, Schoenmakers TJ, Scheenen WJ, Willems PH, Roubos EW, Jenks BG. TRH signal transduction in melanotrope cells of Xenopus laevis. Gen Comp Endocrinol. 2002 Jun 1;127(1):80-8. PubMed PMID: 12161205. 7: Pu HF, Liu TC. Differential involvement of protein kinase C in basal versus acetylcholine-regulated prolactin secretion in rat anterior pituitary cells during aging. J Cell Biochem. 2002;86(2):268-76. PubMed PMID: 12111996. 8: Vallentin A, Lo TC, Joubert D. A single point mutation in the V3 region affects protein kinase Calpha targeting and accumulation at cell-cell contacts. Mol Cell Biol. 2001 May;21(10):3351-63. PubMed PMID: 11313461; PubMed Central PMCID: PMC100257. 9: Schledermann W, Wulfsen I, Schwarz JR, Bauer CK. Modulation of rat erg1, erg2, erg3 and HERG K+ currents by thyrotropin-releasing hormone in anterior pituitary cells via the native signal cascade. J Physiol. 2001 Apr 1;532(Pt 1):143-63. PubMed PMID: 11283231; PubMed Central PMCID: PMC2278513. 10: Barrett P, Morris MA, Moar KM, Mercer JG, Davidson JA, Findlay PA, Adam CL, Morgan PJ. The differential regulation of CART gene expression in a pituitary cell line and primary cell cultures of ovine pars tuberalis cells. J Neuroendocrinol. 2001 Apr;13(4):347-52. PubMed PMID: 11264722. 11: Vargas MA, Cisneros M, Joseph-Bravo P, Charli JL. Regulation of adenohypophyseal pyroglutamyl aminopeptidase II activity by thyrotropin-releasing hormone and phorbol esters. Endocrine. 2000 Dec;13(3):267-72. PubMed PMID: 11216637. 12: González Iglesias A, Suárez C, Feierstein C, Díaz-Torga G, Becu-Villalobos D. Desensitization of angiotensin II: effect on [Ca2+]i, inositol triphosphate, and prolactin in pituitary cells. Am J Physiol Endocrinol Metab. 2001 Mar;280(3):E462-70. PubMed PMID: 11171601. 13: Cochilla AJ, Angleson JK, Betz WJ. Differential regulation of granule-to-granule and granule-to-plasma membrane fusion during secretion from rat pituitary lactotrophs. J Cell Biol. 2000 Aug 21;150(4):839-48. PubMed PMID: 10953007; PubMed Central PMCID: PMC2175278. 14: Thomson AM, Rogers JT, Leedman PJ. Thyrotropin-releasing hormone and epidermal growth factor regulate iron-regulatory protein binding in pituitary cells via protein kinase C-dependent and -independent signaling pathways. J Biol Chem. 2000 Oct 13;275(41):31609-15. PubMed PMID: 10889193. 15: Chen X, Tang S, Tashjian AH Jr. Novel action of pituitary adenylate cyclase-activating polypeptide. Stimulation of extracellular acidification in rat pituitary GH4C1 cells. Cell Signal. 2000 Apr;12(4):255-63. PubMed PMID: 10781933. 16: Alvarez-Tutor E, Forga-LLenas L, Rodriguez-Erdozain R, Goñi-Iriarte MJ, Mendendez-Torre E, Alvarez-Tutor J. Persistent increase of PRL after oral contraceptive treatment. Alterations in dopaminergic regulation as possible etiology. Arch Gynecol Obstet. 1999 Nov;263(1-2):45-50. PubMed PMID: 10728629. 17: Vallentin A, Prévostel C, Fauquier T, Bonnefont X, Joubert D. Membrane targeting and cytoplasmic sequestration in the spatiotemporal localization of human protein kinase C alpha. J Biol Chem. 2000 Feb 25;275(8):6014-21. PubMed PMID: 10681596. 18: Luo LG, Wang S, Su E, Jackson IM. Evidence from studies with N-ethyl-maleimide and 12-O-tetradecanoylphorbol-13-acetate that AP-1 and CREB are involved in the glucocorticoid activation of TRH gene expression in hypothalamic cultures. Brain Res. 1999 Sep 11;841(1-2):189-92. PubMed PMID: 10547001. 19: Galas L, Lamacz M, Garnier M, Roubos EW, Tonon MC, Vaudry H. Involvement of protein kinase C and protein tyrosine kinase in thyrotropin-releasing hormone-induced stimulation of alpha-melanocyte-stimulating hormone secretion in frog melanotrope cells. Endocrinology. 1999 Jul;140(7):3264-72. PubMed PMID: 10385423. 20: Grimberg H, Zaltsman I, Lupu-Meiri M, Gershengorn MC, Oron Y. Inverse agonist abolishes desensitization of a constitutively active mutant of thyrotropin-releasing hormone receptor: role of cellular calcium and protein kinase C. Br J Pharmacol. 1999 Mar;126(5):1097-106. PubMed PMID: 10204996; PubMed Central PMCID: PMC1565886. |
Last Modified | Aug 20 2021 |
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